1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea

• IUPAC Name: 1-(2-hydroxypropyl)-3-(2-iodophenyl)urea
• InChI: InChI=1S/C10H13IN2O2/c1-7(14)6-12-10(15)13-9-5-3-2-4-8(9)11/h2-5,7,14H,6H2,1H3,(H2,12,13,15)
• InChI Key: YHJDMVUFTNYIND-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)NC1=CC=CC=C1I)O
• Molecular Formula: C10H13IN2O2
• Molecular Weight: 320.13 g/mol

Description

1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea is a chemical compound that has gained attention in recent years due to its potential use in scientific research. This compound is also known as HPU-1 and has been found to have unique properties that make it useful in various applications. In

Mechanism of Action

The mechanism of action of 1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea involves its binding to sigma-1 receptors. Sigma-1 receptors are located in various tissues, including the brain, and are involved in many physiological processes. The binding of HPU-1 to sigma-1 receptors can modulate their function and lead to various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea are still being studied. However, it has been found that HPU-1 can modulate the function of sigma-1 receptors, which are involved in various physiological processes. The binding of HPU-1 to sigma-1 receptors can lead to changes in neurotransmitter release, calcium signaling, and ion channel function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea in lab experiments is its ability to bind to sigma-1 receptors with high affinity. This property makes it useful as a radioligand for imaging studies. However, one limitation of using HPU-1 is its potential toxicity. HPU-1 has been found to be toxic to some cell types at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea. One direction is to study the physiological effects of HPU-1 in vivo. By using animal models, researchers can investigate the effects of HPU-1 on various physiological processes, including pain perception, anxiety, and depression. Another direction is to develop new radioligands based on the structure of HPU-1. By modifying the structure of HPU-1, researchers can create new radioligands with improved properties, such as higher affinity and lower toxicity.
Conclusion:
In conclusion, 1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea is a chemical compound that has unique properties that make it useful in various scientific research applications. The synthesis of HPU-1 is relatively straightforward, and it can be used as a radioligand for imaging studies. The mechanism of action of HPU-1 involves its binding to sigma-1 receptors, which are involved in various physiological processes. The biochemical and physiological effects of HPU-1 are still being studied, and there are several future directions for research on this compound. Overall, 1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea is a promising compound for scientific research, and its potential applications are still being explored.

Synthesis Methods

The synthesis of 1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea involves the reaction of 2-iodoaniline with 1-chloro-2-propanol in the presence of a base. This reaction results in the formation of HPU-1, which can be purified by recrystallization. The synthesis of HPU-1 is relatively straightforward and can be performed in a laboratory setting.

Scientific Research Applications

1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea has been found to have several scientific research applications. One of the most promising applications is its use as a radioligand for imaging studies. HPU-1 can bind to sigma-1 receptors, which are involved in various physiological processes, including pain perception, anxiety, and depression. By using HPU-1 as a radioligand, researchers can study the distribution and function of sigma-1 receptors in living organisms.